Cas no 1260631-34-2 (N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1260631-34-2
• MF: C₂₀H₁₄F₂N₄O₂
• MW: 380.347570896149
• CID: 5321638
• Update Time: 2025-06-12

N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• N-(4-fluorophenyl)-2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• N-(4-fluorophenyl)-2-(2-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide
• STL074546

• Inchi： 1S/C20H14F2N4O2/c21-14-5-3-13(4-6-14)19-24-20(28-25-19)17-2-1-11-26(17)12-18(27)23-16-9-7-15(22)8-10-16/h1-11H,12H2,(H,23,27)
• InChI Key： FSUVFDFEYMLHFG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1C=CC=C1C1=NC(C2C=CC(=CC=2)F)=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 524
• XLogP3: 3.4
• Topological Polar Surface Area: 73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Introduction to N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No. 1260631-34-2)

N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research. This compound, identified by its CAS number CAS No. 1260631-34-2, belongs to a class of molecules that have garnered considerable attention due to their unique chemical properties and biological activities. The presence of multiple functional groups, including fluorophenyl and pyrrol moieties, makes this compound a promising candidate for further investigation in drug discovery and development.

The chemical structure of N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide consists of a central acetamide group flanked by two distinct heterocyclic rings: a pyrrole ring and a 1,2,4-triazole ring. The incorporation of the fluorophenyl group at the 4-position of the pyrrole ring introduces a level of electronic and steric modulation that can significantly influence the compound's interactions with biological targets. This structural feature is particularly intriguing in the context of medicinal chemistry, as fluorine substitution often enhances metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyrrole and 1,2,4-triazole moieties in N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide are known to exhibit a wide range of biological activities. Pyrroles are frequently found in natural products and have been shown to possess antimicrobial, antiviral, and anti-inflammatory properties. Similarly, 1,2,4-triazoles have demonstrated efficacy in various pharmacological contexts, including antitumor and anti-inflammatory applications. The combination of these two heterocycles in a single molecule suggests that N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide may exhibit multifaceted biological activities that could be exploited for therapeutic purposes.

The role of the acetamide group in this compound is also worth noting. Acetamide functionalities are common in pharmaceuticals due to their ability to enhance solubility and bioavailability. Additionally, the acetamide group can serve as a hinge region for protein-protein interactions or as a site for further derivatization to create more complex molecular architectures. The presence of two such groups in N-(4-fluorophenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide suggests that it may have multiple binding sites or be capable of undergoing structural modifications to optimize its pharmacological profile.

Furthermore, the strategic placement of the nitrogen atoms within the oxadiazole ring, which is part of the larger triazolopyrrole moiety, adds another layer of complexity to this compound's structure. Nitrogen-containing heterocycles are well-known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. The oxadiazole ring itself is known to be bioisosteric with other heterocyclic systems such as thioureas and thiadiazoles, suggesting that it may interact with biological targets in similar ways but with potentially different efficacy or side effect profiles.

In recent years, there has been significant progress in understanding the role of fluorine atoms in pharmaceutical compounds. Fluorine substitution can alter electronic properties, metabolic stability, and lipophilicity of molecules. In particular,< strong>nucleophilic aromatic substitution (SNAr) strong>, which involves fluorine atoms at reactive positions such as C-F bonds adjacent to electron-withdrawing groups like carbonyls or nitro groups. strong>This reactivity can be exploited for site-specific functionalization. strong>The presence of multiple reactive sites in N-( em> em> em> em> em> em> em> em> em> em> em> em > em >-(< strong > ound by its CAS numberCAS No.
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